1,1,1-Trifluoro-4-methylpent-3-en-2-one
Overview
Description
1,1,1-Trifluoro-4-methylpent-3-en-2-one, also known as TFMPO , is an organic compound with the molecular formula C₆H₇F₃O . It features a trifluoromethyl group (CF₃) attached to a five-carbon chain containing a double bond and a ketone functional group. TFMPO is a colorless liquid with a pungent odor .
Molecular Structure Analysis
TFMPO’s molecular structure consists of a trifluoromethyl group (CF₃) attached to a pentenone backbone. The trifluoromethyl substitution significantly affects its reactivity and properties. The double bond in the pentenone moiety contributes to its unsaturated character .
Chemical Reactions Analysis
- Cross-Coupling Reactions : Researchers have explored TFMPO in Suzuki-Miyaura and Heck reactions, enabling the incorporation of trifluoromethyl groups into complex structures .
Physical And Chemical Properties Analysis
Scientific Research Applications
Chemical Reactions and Derivatives
1,1,1-Trifluoro-4-methylpent-3-en-2-one has been studied in various chemical reactions, showcasing its reactivity and potential for creating a range of chemical derivatives. For example:
- Reaction with Azoles : It reacts with azoles such as pyrazole and imidazole, leading to products with replaced vinylic fluorine atoms and, in some cases, allylic fluorine substitution, as seen in the formation of 1,3-bisimidazolylperfluoro-2-methylpent-2-ene (Furin & Rogoza, 1997).
- Ene Reactions : It participates in ene reactions with trifluoronitrosomethane, forming N-alkenyl-N-trifluoromethylhydroxylamines (Barlow, Haszeldine, & Murray, 1980).
- Synthesis of Nitrogen-Containing Heterocycles : The compound has been utilized in synthesizing nitrogen-containing heterocyclic compounds like pyrimidines and triazines, demonstrating its versatility in organic synthesis (Chi et al., 2000).
Material Science and Surface Modification
This compound also finds applications in material science, particularly in surface modification:
- Fabrication of Hydrophobic Surfaces : Plasma polymerization of this compound and similar perfluoroalkenes can create hydrophobic and superhydrophobic surfaces. This process is valuable in developing materials with specific wetting properties, which have diverse applications ranging from self-cleaning surfaces to water-repellent coatings (Psarski et al., 2015).
Mechanism of Action
TFMPO’s mechanism of action depends on its specific application. As a trifluoromethylating agent, it can transfer the CF₃ group to other molecules, altering their reactivity, lipophilicity, and pharmacokinetic properties. In medicinal chemistry, TFMPO derivatives have been investigated for their potential as antiviral , antibacterial , and anti-inflammatory agents .
Safety and Hazards
properties
IUPAC Name |
1,1,1-trifluoro-4-methylpent-3-en-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7F3O/c1-4(2)3-5(10)6(7,8)9/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MADVMHHBWSVUQF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)C(F)(F)F)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7F3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80621833 | |
Record name | 1,1,1-Trifluoro-4-methylpent-3-en-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80621833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
400-31-7 | |
Record name | 1,1,1-Trifluoro-4-methylpent-3-en-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80621833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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